(3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone

• IUPAC Name: [3-(difluoromethyl)azetidin-1-yl]-(2,3,4-trifluorophenyl)methanone
• InChI: InChI=1S/C11H8F5NO/c12-7-2-1-6(8(13)9(7)14)11(18)17-3-5(4-17)10(15)16/h1-2,5,10H,3-4H2
• InChI Key: VPYCSRRRVIGRBI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=C(C(=C(C=C2)F)F)F)C(F)F
• Molecular Formula: C11H8F5NO
• Molecular Weight: 265.18 g/mol

Description

(3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone, also known as DTAM, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a type of fluorinated ketone that has been shown to exhibit a range of interesting properties, including antiviral and anti-inflammatory effects. In

Mechanism of Action

The exact mechanism of action of (3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone is not yet fully understood, but it is believed to work by inhibiting the activity of certain enzymes or proteins in the body. For example, it has been shown to inhibit the activity of the viral protease enzyme, which is essential for the replication of certain viruses.
Biochemical and Physiological Effects:
(3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone has been shown to exhibit a range of interesting biochemical and physiological effects, including antiviral and anti-inflammatory effects. It has been shown to inhibit the replication of certain viruses, including the hepatitis C virus, as well as to reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

(3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone has several advantages for use in lab experiments. For example, it is relatively easy to synthesize and purify, making it readily available for use in research. Additionally, it has been shown to exhibit a range of interesting properties, making it a promising candidate for the development of new drugs.
However, there are also some limitations to the use of (3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone in lab experiments. For example, its mechanism of action is not yet fully understood, which can make it difficult to design experiments that target specific pathways or proteins. Additionally, its effects may be dose-dependent, which can make it difficult to interpret results from experiments using different concentrations of the compound.

Future Directions

There are several potential future directions for research on (3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone. One area of interest is the development of new drugs based on the structure of (3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone. For example, researchers may explore the use of (3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone derivatives as potential treatments for viral infections or inflammatory diseases.
Another area of interest is the further elucidation of the mechanism of action of (3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone. By understanding how the compound works at a molecular level, researchers may be able to design more targeted experiments and develop more effective drugs.
Finally, researchers may also explore the use of (3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone in combination with other compounds or therapies. For example, (3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone may be used in combination with other antiviral drugs to enhance their effectiveness, or in combination with immunomodulatory therapies to reduce inflammation in autoimmune diseases.
Conclusion:
In conclusion, (3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone, or (3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone, is a promising compound that has been studied extensively for its potential applications in scientific research. It exhibits a range of interesting properties, including antiviral and anti-inflammatory effects, making it a promising candidate for the development of new drugs. While there are some limitations to the use of (3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone in lab experiments, there are also several potential future directions for research on this compound, including the development of new drugs and the further elucidation of its mechanism of action.

Synthesis Methods

(3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone can be synthesized using a variety of methods, including the reaction of 3-(difluoromethyl)azetidine with 2,3,4-trifluorobenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of (3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone as a white solid, which can be purified using standard techniques such as recrystallization or column chromatography.

Scientific Research Applications

(3-(Difluoromethyl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone has been studied extensively for its potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. It has been shown to exhibit a range of interesting properties, including antiviral and anti-inflammatory effects, making it a promising candidate for the development of new drugs.